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Compound of Interest

1-Cyclopropylpiperazine
dihydrochloride

Cat. No.: B165461

Compound Name:

Introduction

This technical guide provides a comprehensive overview of 1-Cyclopropylpiperazine
dihydrochloride, a piperazine derivative of interest to researchers and professionals in drug
development and medicinal chemistry. Due to the specificity of the dihydrochloride salt, and the
prevalence of structurally similar compounds in literature and commercial databases, this guide
will address the core compound, 1-Cyclopropylpiperazine, and its dihydrochloride form.
Additionally, it will cover the closely related and widely utilized intermediate, 1-
(Cyclopropylcarbonyl)piperazine hydrochloride, to provide a broader context for its application
in pharmaceutical synthesis.

Piperazine and its derivatives are a cornerstone in the development of new bioactive molecules
due to their versatile structure. The six-membered ring with two nitrogen atoms offers
opportunities for modification, leading to compounds with a wide range of pharmacological
activities, including antipsychotic, antihistamine, antianginal, and antidepressant effects.

1-Cyclopropylpiperazine and its Dihydrochloride
Salt

1-Cyclopropylpiperazine is the parent compound, which, due to its two basic nitrogen atoms,
can readily form a dihydrochloride salt.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b165461?utm_src=pdf-interest
https://www.benchchem.com/product/b165461?utm_src=pdf-body
https://www.benchchem.com/product/b165461?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chemical Identification

1-Cyclopropylpiperazine 1-Cyclopropylpiperazine
(Base) Dihydrochloride
1-cyclopropylpiperazin-1,4-
IUPAC Name 1-cyclopropylpiperazine . Y p py.p P
diium dichloride
CAS Number 20327-23-5[1] Not readily available
Molecular Formula C7H1aN2[1] C7H16CI2N2
Molecular Weight 126.20 g/mol [1] 199.12 g/mol
Structure

Physicochemical Properties

The following table summarizes the known quantitative data for 1-Cyclopropylpiperazine. Data
for the dihydrochloride salt is not extensively published and would be expected to have a
higher melting point and greater solubility in aqueous solutions compared to the free base.

Property Value for 1-Cyclopropylpiperazine (Base)
Molecular Weight 126.20 g/mol [1]

Appearance Yellow 0il[2]

Boiling Point Not available

Melting Point Not available

Solubility Soluble in methanol[2]

Experimental Protocols

Synthesis of 1-Cyclopropylpiperazine

A common method for the synthesis of 1-Cyclopropylpiperazine involves the deprotection of a

protected piperazine derivative.[2]

o Starting Material: tert-butyl 4-cyclopropylpiperazine-1-carboxylate
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e Reagents: 4 M HCl in 1,4-dioxane, ether
e Procedure:

o Dissolve tert-butyl 4-cyclopropylpiperazine-1-carboxylate (3.50 mmol) in a 4 M HCI
solution in 1,4-dioxane (17.50 mmol).[2]

o Stir the reaction mixture at room temperature for 3 hours under a nitrogen atmosphere.[2]

o Upon completion, filter the mixture and wash the solid with ether to obtain the crude

product as a white solid.[2]

o Purify the crude product by ion-exchange chromatography to yield 1-cyclopropylpiperazine
as a yellow oil.[2]

Formation of 1-Cyclopropylpiperazine Dihydrochloride

The dihydrochloride salt can be prepared by treating the free base with two equivalents of
hydrochloric acid.

» Starting Material: 1-Cyclopropylpiperazine
e Reagents: Hydrochloric acid (e.g., in ethanol or ether)
e General Procedure:

o Dissolve 1-Cyclopropylpiperazine in a suitable organic solvent such as ethanol or diethyl

ether.

o Slowly add two molar equivalents of a solution of hydrochloric acid in the same solvent

with stirring.
o The dihydrochloride salt will precipitate out of the solution.

o Collect the precipitate by filtration, wash with cold solvent, and dry under vacuum.

Synthesis Workflow
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Synthesis of 1-Cyclopropylpiperazine Dihydrochloride

Biological Activities and Applications

1-Cyclopropylpiperazine is a valuable building block in medicinal chemistry. Its derivatives have
been investigated for a range of biological activities. It has been utilized in the preparation of:

e Histamine H3 Antagonists: Compounds with potential applications in treating neurological
and cognitive disorders.[2]

e CSF-1R Kinase Inhibitors: These have been explored for their potential in treating
inflammatory diseases and certain cancers.[2]

» Cysteine Protease Inhibitors: Investigated for various therapeutic applications.[2]

o Antibacterial Agents: As N-oxides for treating infections, including those caused by
Helicobacter.[2]

Application Overview

(

-Cyclopropylpiperazine Core Structure)

Y \ Y Y

(Histarnine H3 Antagonists) (CSF—lR Kinase Inhibitors) @ysteine Protease Inhibitors) (Antibacterial Agents)

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b165461?utm_src=pdf-body-img
https://www.benchchem.com/product/b165461?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4947000.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4947000.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4947000.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4947000.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Applications of the 1-Cyclopropylpiperazine Scaffold

1-(Cyclopropylcarbonyl)piperazine Hydrochloride

This compound is a closely related derivative that features a carbonyl group and is a
monohydrochloride salt. It is a key intermediate in the synthesis of several pharmaceuticals.

Chemical Identification
1- 1-
(Cyclopropylcarbonyl)pipera  (Cyclopropylcarbonyl)pipera

zine (Base) zine Hydrochloride

IUPAC Name cyclopropyl(piperazin-1- cyclopropyl(piperazin-1-
yl)methanone yl)methanone;hydrochloride[3]

CAS Number 59878-57-8[4][5] 1021298-67-8[6][7]

Molecular Formula CsH14N20[4][5] CsH15CIN20[7]

Molecular Weight 154.21 g/mol [5] 190.67 g/mol [7]

Structure

Physicochemical Properties
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Value for 1- Value for 1-
Property (Cyclopropylcarbonyl)pipera  (Cyclopropylcarbonyl)pipera

zine (Base) zine Hydrochloride
Molecular Weight 154.21 g/mol [5] 190.67 g/mol [7]

_ . White to off-white crystalline
Appearance White to off-white powder[8]
powder[7]

Melting Point 70-75 °C[8] 175-179 °CJ[9]
Boiling Point 120 °C at 0.15 mmHg Not available

- Soluble in water, alcohols, and )
Solubility ) Soluble in water[9]
most organic solvents[8]

Density 1.087 g/mL at 25 °C Not available

Experimental Protocols

Synthesis of 1-(Cyclopropylcarbonyl)piperazine Hydrochloride

This compound is typically synthesized via the deprotection of a Boc-protected precursor.[10]
[11]

o Starting Material: tert-butyl 4-(cyclopropanecarbonyl)piperazine-1-carboxylate

o Reagents: Hydrochloric acid in methanol or trifluoroacetic acid followed by an acyl chloride.
[10][11]

e Procedure (using HCI in Methanol):[10]

o Prepare a stirring solution of tert-butyl 4-(cyclopropanecarbonyl)piperazine-1-carboxylate
(24.5 mmol) in methanol (15 mL).[10]

o Slowly add a 3M solution of hydrochloric acid in methanol (15 mL) at 0 °C.[10]

o Allow the reaction mixture to stir at room temperature overnight.[10]
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o Remove the solvent under reduced pressure to yield cyclopropyl(piperazin-1-
yl)methanone hydrochloride as an off-white solid.[10]

Synthesis Workflow

tert-butyl 4-(cyclopropanecarbonyl)
piperazine-1-carboxylate

HCI in Methanol

Click to download full resolution via product page

Deprotection and

Salt Formation Hydrochloride

[1-(Cyclopropylcarbonyl)piperazini

Synthesis of 1-(Cyclopropylcarbonyl)piperazine HCI

Applications in Drug Development

1-(Cyclopropylcarbonyl)piperazine hydrochloride is a crucial intermediate in the synthesis of
several important pharmaceutical compounds.

o Olaparib Intermediate: It is a key building block in the manufacturing of Olaparib, a PARP
inhibitor used in cancer therapy.[5]

o Esaprazole Analogs: This compound is used in the synthesis of Esaprazole analogs, which
have shown potential neuroprotective properties and sigma-1 receptor binding activity in
vitro.[6][12]

o Drug Discovery: Its structure makes it a versatile starting material for creating a diverse
range of molecules for drug discovery programs, particularly those targeting neurological
disorders.[13][14]

Conclusion

1-Cyclopropylpiperazine dihydrochloride, along with its related derivatives, represents a
class of compounds with significant utility in medicinal chemistry and pharmaceutical

development. While the dihydrochloride salt of 1-Cyclopropylpiperazine is not as commonly
documented as other related structures, the parent compound is a valuable scaffold for the
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synthesis of various biologically active molecules. The commercially prominent 1-

(Cyclopropylcarbonyl)piperazine hydrochloride serves as a critical intermediate in the

production of established and investigational drugs. A clear understanding of the synthesis and

properties of these compounds is essential for researchers and scientists working on the

discovery and development of new therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Cyclopropylpiperazine
Dihydrochloride and Related Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165461#1-cyclopropylpiperazine-dihydrochloride-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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